arginyl-threonyl-prolyl-prolyl-prolyl-seryl-glycine
arginyl-threonyl-prolyl-prolyl-prolyl-seryl-glycine
Brand Name:
Vulcanchem
CAS No.:
101020-48-8
VCID:
VC0019357
InChI:
InChI=1S/C30H50N10O10/c1-16(42)23(37-24(45)17(31)6-2-10-34-30(32)33)29(50)40-13-5-9-21(40)28(49)39-12-4-8-20(39)27(48)38-11-3-7-19(38)26(47)36-18(15-41)25(46)35-14-22(43)44/h16-21,23,41-42H,2-15,31H2,1H3,(H,35,46)(H,36,47)(H,37,45)(H,43,44)(H4,32,33,34)/t16-,17+,18+,19+,20+,21+,23+/m1/s1
SMILES:
CC(C(C(=O)N1CCCC1C(=O)N2CCCC2C(=O)N3CCCC3C(=O)NC(CO)C(=O)NCC(=O)O)NC(=O)C(CCCN=C(N)N)N)O
Molecular Formula:
C30H50N10O10
Molecular Weight:
710.8 g/mol
arginyl-threonyl-prolyl-prolyl-prolyl-seryl-glycine
CAS No.: 101020-48-8
Main Products
VCID: VC0019357
Molecular Formula: C30H50N10O10
Molecular Weight: 710.8 g/mol
CAS No. | 101020-48-8 |
---|---|
Product Name | arginyl-threonyl-prolyl-prolyl-prolyl-seryl-glycine |
Molecular Formula | C30H50N10O10 |
Molecular Weight | 710.8 g/mol |
IUPAC Name | 2-[[(2S)-2-[[(2S)-1-[(2S)-1-[(2S)-1-[(2S,3R)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]acetic acid |
Standard InChI | InChI=1S/C30H50N10O10/c1-16(42)23(37-24(45)17(31)6-2-10-34-30(32)33)29(50)40-13-5-9-21(40)28(49)39-12-4-8-20(39)27(48)38-11-3-7-19(38)26(47)36-18(15-41)25(46)35-14-22(43)44/h16-21,23,41-42H,2-15,31H2,1H3,(H,35,46)(H,36,47)(H,37,45)(H,43,44)(H4,32,33,34)/t16-,17+,18+,19+,20+,21+,23+/m1/s1 |
Standard InChIKey | JXHJMJNNMJQORC-UEHQSFIUSA-N |
Isomeric SMILES | C[C@H]([C@@H](C(=O)N1CCC[C@H]1C(=O)N2CCC[C@H]2C(=O)N3CCC[C@H]3C(=O)N[C@@H](CO)C(=O)NCC(=O)O)NC(=O)[C@H](CCCN=C(N)N)N)O |
SMILES | CC(C(C(=O)N1CCCC1C(=O)N2CCCC2C(=O)N3CCCC3C(=O)NC(CO)C(=O)NCC(=O)O)NC(=O)C(CCCN=C(N)N)N)O |
Canonical SMILES | CC(C(C(=O)N1CCCC1C(=O)N2CCCC2C(=O)N3CCCC3C(=O)NC(CO)C(=O)NCC(=O)O)NC(=O)C(CCCN=C(N)N)N)O |
Sequence | RTPPPSG |
Synonyms | Arg-Thr-Pro-Pro-Pro-Ser-Gly arginyl-threonyl-prolyl-prolyl-prolyl-seryl-glycine SP 6 SP 7 SP-6 SP-7 |
PubChem Compound | 146985 |
Last Modified | Nov 11 2021 |
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